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Compound of Interest

Methyl 5-nitrothiophene-2-
Compound Name:
carboxylate

Cat. No.: B1293554

An Essential Building Block in Medicinal Chemistry:
Properties, Synthesis, and Biological Potential

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document synthesizes available scientific information. All laboratory work
should be conducted by trained professionals in appropriately equipped facilities, adhering to
all relevant safety guidelines.

Introduction

Methyl 5-nitrothiophene-2-carboxylate, with CAS number 5832-01-9, is a functionalized
thiophene derivative that serves as a versatile intermediate in organic synthesis, particularly in
the realm of pharmaceutical and medicinal chemistry.[1] Its structural motif, featuring a nitro
group and a methyl ester on a thiophene ring, provides multiple avenues for chemical
modification, making it a valuable precursor for the synthesis of a wide range of biologically
active molecules.[1] The nitro group can be readily reduced to an amine, offering a key
functional handle for further derivatization, while the ester moiety can undergo hydrolysis or
amidation to generate additional analogs.[1] This guide provides a comprehensive overview of
the chemical properties, synthesis, safety, and potential biological activities of Methyl 5-
nitrothiophene-2-carboxylate and related nitrothiophene compounds.
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Chemical and Physical Properties

Methyl 5-nitrothiophene-2-carboxylate is an off-white to yellow solid at room temperature. Its

key chemical and physical properties are summarized in the table below.

Property Value Source

CAS Number 5832-01-9 Internal Knowledge
Molecular Formula CeHsNO4S Internal Knowledge
Molecular Weight 187.17 g/mol Internal Knowledge
Appearance Off-white to yellow solid Internal Knowledge
Melting Point 99 °C Internal Knowledge

Boiling Point (Predicted)

306.9 £22.0 °C

Internal Knowledge

Density (Predicted)

1.454 + 0.06 g/cm?3

Internal Knowledge

0O=C(0C)clcc(scl)--INVALID-

SMILES Internal Knowledge
LINK--[O-]
INChI=1S/C6H5N0O4S/c1-11-
InChl 6(8)4-2-3-5(12-4)7(9)10/h2- Internal Knowledge
3H,1H3
Synthesis

The synthesis of Methyl 5-nitrothiophene-2-carboxylate and its derivatives is well-

documented in the chemical literature. A general, conceptual workflow for its preparation is

presented below.
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Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the synthesis of Methyl 5-nitrothiophene-2-carboxylate.

A detailed experimental protocol for a related compound, 5-nitro-2-thiophenecarbaldehyde,
provides insight into the nitration step.

Experimental Protocol: Nitration of a Thiophene
Derivative (lllustrative)
e Reaction Setup: A solution of the thiophene precursor is prepared in a suitable solvent, such

as concentrated sulfuric acid, and cooled in an ice-salt bath.

» Addition of Nitrating Agent: A mixture of fuming nitric acid and concentrated sulfuric acid is
added slowly to the cooled solution while maintaining a low temperature.
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e Reaction Monitoring: The reaction is stirred for a short period after the addition is complete.

e Workup: The reaction is quenched by pouring it onto ice water. The product is then extracted
with an organic solvent (e.g., ether). The organic extracts are washed with a saturated
sodium bicarbonate solution and brine, dried over an anhydrous drying agent (e.g.,
magnesium sulfate), filtered, and concentrated under reduced pressure.

 Purification: The crude product is purified by a suitable method, such as column
chromatography, to yield the desired nitrothiophene derivative.

Biological Activity and Mechanism of Action

While specific biological studies on Methyl 5-nitrothiophene-2-carboxylate are limited, the
broader class of nitrothiophene derivatives has demonstrated significant potential as
antimicrobial and anticancer agents. The biological activity is often attributed to the presence of
the nitro group.

Antimicrobial Activity

Nitrothiophenes have shown activity against a range of pathogens, including bacteria, fungi,
and protozoa.

o Mechanism of Action: A key mechanism involves the enzymatic reduction of the nitro group
by nitroreductases present in susceptible microorganisms. This bioactivation process
generates reactive nitrogen species, including nitroso and hydroxylamine intermediates,
which can induce cellular damage through various pathways:

o Oxidative Stress: The reactive intermediates can lead to the generation of reactive oxygen
species (ROS), causing damage to DNA, proteins, and lipids.

o Covalent Modification of Biomolecules: The electrophilic intermediates can covalently bind
to and inactivate essential enzymes and other macromolecules.

o Inhibition of Key Cellular Processes: Studies on related 5-nitrothiophene-2-carboxamides
in Leishmania have shown that bioactivation leads to mitochondrial damage, ROS
accumulation, and disruption of protein translation.[2]
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The proposed mechanism of action for antimicrobial nitrothiophenes is illustrated below.

Proposed Antimicrobial Mechanism of Action

Microbial Cell

Nitrothiophene Prodrug

Nitroreductase

Reactive Nitrogen Species

(e.g., Nitroso, Hydroxylamine)

Macromolecule Damage Disruption of Cellular Processes

RO EEE EE (DNA, Proteins, Lipids) (e.g., Protein Synthesis)

Cell Death

Click to download full resolution via product page

Caption: Proposed mechanism of antimicrobial action for nitrothiophene derivatives.

Anticancer Activity

Derivatives of 5-nitro-thiophene have also been investigated for their potential as antineoplastic
agents. For instance, a 5-nitro-thiophene-thiosemicarbazone derivative has been shown to
induce cell death, cell cycle arrest, and inhibition of protein kinase signaling in pancreatic ductal
adenocarcinoma cells.[3] This suggests that the nitrothiophene scaffold could be a promising
starting point for the development of novel anticancer drugs.
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Experimental Protocols for Biological Evaluation

The following are general protocols for assessing the biological activity of compounds like
Methyl 5-nitrothiophene-2-carboxylate.

Minimum Inhibitory Concentration (MIC) Assay for
Antibacterial Activity

This assay determines the lowest concentration of an antimicrobial agent that prevents the
visible growth of a microorganism.

e Materials:
o Test compound (dissolved in a suitable solvent, e.g., DMSO)
o Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)
o Culture medium (e.g., Mueller-Hinton broth)
o 96-well microtiter plates

e Procedure:

(¢]

Prepare a serial dilution of the test compound in the culture medium in a 96-well plate.
o Inoculate each well with a standardized suspension of the target bacterium.

o Include positive (bacteria and medium, no compound) and negative (medium only)
controls.

o Incubate the plate at the optimal temperature for the bacterium (e.g., 37°C) for 18-24
hours.

o Determine the MIC by visual inspection for the lowest concentration that inhibits bacterial
growth.
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Workflow for MIC Determination
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Caption: General workflow for determining the Minimum Inhibitory Concentration (MIC).

MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an
indicator of cell viability.

e Materials:
o Test compound
o Mammalian cell line (e.g., HeLa, HepG2)

o Cell culture medium and supplements
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o 96-well cell culture plates

o MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

o Solubilizing agent (e.g., DMSO, isopropanol with HCI)

e Procedure:

[¢]

Seed cells in a 96-well plate and allow them to adhere overnight.

o Treat the cells with various concentrations of the test compound and incubate for a defined
period (e.g., 24, 48, or 72 hours).

o Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of
formazan crystals.

o Add a solubilizing agent to dissolve the formazan crystals.

o Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate
reader.

o Calculate the cell viability as a percentage of the untreated control.

Safety and Handling

Methyl 5-nitrothiophene-2-carboxylate should be handled with care in a laboratory setting.
The following are general safety precautions; always refer to the specific Safety Data Sheet
(SDS) for detailed information.
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Precaution Description

Handle in a well-ventilated area, preferably in a
Handling chemical fume hood. Avoid contact with skin,

eyes, and clothing. Avoid inhalation of dust.

Wear appropriate PPE, including safety glasses,

Personal Protective Equipment (PPE) ) )
chemical-resistant gloves, and a lab coat.

Store in a tightly closed container in a cool, dry,
Storage and dark place. Keep away from incompatible

materials such as strong oxidizing agents.

) Dispose of waste in accordance with local,
Disposal .
state, and federal regulations.

Conclusion

Methyl 5-nitrothiophene-2-carboxylate is a valuable and versatile chemical intermediate with
significant potential in the development of new therapeutic agents. Its nitrothiophene core is a
key pharmacophore that has been shown to exhibit a broad range of biological activities. While
further research is needed to fully elucidate the specific mechanisms of action and therapeutic
applications of this particular compound, the existing body of knowledge on related
nitrothiophenes provides a strong foundation for future investigations. Researchers and drug
development professionals can leverage the chemical tractability and biological potential of
Methyl 5-nitrothiophene-2-carboxylate to explore novel treatments for infectious diseases

and cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Methyl 5-nitrothiophene-2-
carboxylate (CAS 5832-01-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293554#cas-number-5832-01-9-properties-and-
safety]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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